Cas no 1537346-16-9 (4-2-(dimethylamino)ethyloxane-2,6-dione)

• Product Name: 4-2-(dimethylamino)ethyloxane-2,6-dione
• CAS No: 1537346-16-9
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6075258
• PubChem ID: 83482992
• Update Time: 2025-10-20

4-2-(dimethylamino)ethyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(dimethylamino)ethyloxane-2,6-dione
• 4-[2-(dimethylamino)ethyl]oxane-2,6-dione
• EN300-1769070
• 1537346-16-9

• Inchi： 1S/C9H15NO3/c1-10(2)4-3-7-5-8(11)13-9(12)6-7/h7H,3-6H2,1-2H3
• InChI Key： DOOXHQNKEGCGKZ-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)CCN(C)C)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.6Ų

Additional information on 4-2-(dimethylamino)ethyloxane-2,6-dione

Recent Advances in the Study of 4-2-(dimethylamino)ethyloxane-2,6-dione (CAS: 1537346-16-9)

The compound 4-2-(dimethylamino)ethyloxane-2,6-dione (CAS: 1537346-16-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential applications in drug development.

Recent studies have highlighted the role of 4-2-(dimethylamino)ethyloxane-2,6-dione as a versatile intermediate in the synthesis of novel bioactive molecules. Its structural framework, characterized by a dimethylaminoethyl group attached to a oxane-2,6-dione core, offers opportunities for further chemical modifications to enhance its pharmacological properties. Researchers have explored its potential as a scaffold for developing inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of 4-2-(dimethylamino)ethyloxane-2,6-dione derivatives in modulating the activity of histone deacetylases (HDACs), a class of enzymes implicated in cancer progression. The study revealed that specific derivatives of this compound exhibited potent inhibitory effects against HDAC6, with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing next-generation HDAC inhibitors.

Another area of interest is the compound's application in targeted drug delivery systems. Due to its amphiphilic nature, 4-2-(dimethylamino)ethyloxane-2,6-dione has been investigated for its ability to form stable micelles and nanoparticles, which can encapsulate hydrophobic drugs and improve their bioavailability. Recent in vivo studies have shown promising results in the delivery of chemotherapeutic agents to tumor sites, with reduced systemic toxicity and enhanced therapeutic efficacy.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 4-2-(dimethylamino)ethyloxane-2,6-dione-based therapeutics. Current research is focused on addressing issues such as metabolic stability, tissue penetration, and potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 4-2-(dimethylamino)ethyloxane-2,6-dione (CAS: 1537346-16-9) represents a promising candidate for further exploration in drug discovery and development. Its multifaceted applications, ranging from enzyme inhibition to drug delivery, underscore its potential to address unmet medical needs. Future research should prioritize the optimization of its derivatives and the elucidation of their mechanisms of action to fully realize their therapeutic potential.